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Introduction

Sulfanilic acid is a primary reagent in the sensitive colorimetric detection of nitrite ions (NO₂⁻),

a cornerstone technique in various analytical fields, including forensic science. The most

prominent application in forensics is the detection of gunshot residue (GSR), where nitrites are

byproducts of the combustion of smokeless gunpowder.[1][2] The presence and spatial

distribution of these nitrite particles on a target can be crucial for estimating muzzle-to-target

distance.[1][3] The detection method, known as the Griess test, relies on a two-step

diazotization-coupling reaction that produces a vividly colored azo dye.[4][5]

Principle of the Griess Reaction

The Griess test is based on a chemical reaction first described by Peter Griess in 1858.[6][7]

The process involves two main stages:

Diazotization: In a highly acidic medium, sulfanilic acid reacts with nitrite ions to form a

diazonium salt.[8][9] This reaction is highly specific to nitrites.
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Azo Coupling: The resulting diazonium salt is then coupled with an aromatic amine, most

commonly N-(1-naphthyl)ethylenediamine dihydrochloride (NED) for quantitative analysis or

alpha-naphthol for the qualitative Modified Griess Test used in GSR analysis.[1][4] This

coupling reaction forms a stable, intensely colored azo dye.

The intensity of the resulting color is directly proportional to the initial nitrite concentration,

allowing for both qualitative visualization and quantitative measurement via spectrophotometry.

[4] For quantitative analysis, the absorbance is typically measured in the range of 520-550 nm.

[8][10]

Forensic Significance

In forensic ballistics, the Modified Griess Test is a critical presumptive test used to visualize

gunpowder patterns that may be faint or invisible to the naked eye.[1] When a firearm is

discharged, unburnt and partially burnt gunpowder particles, which contain nitrites, are expelled

from the muzzle and deposit on the target.[3] The density and spread of this nitrite pattern are

used to estimate the distance between the firearm and the target at the time of discharge.[2][3]

The test is performed first in the sequence of chemical examinations for GSR because it does

not interfere with subsequent tests for lead and other residues.[1][11]

Quantitative Data Summary
The following tables summarize key quantitative parameters associated with the use of

sulfanilic acid in nitrite analysis based on the Griess reaction.

Table 1: Reagent Compositions for Nitrite Analysis
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Reagent Component Source / Method
Concentration /
Preparation

Sulfanilic Acid Griess Reagent System[10]
1% (10 mg/mL) solution in 5%

phosphoric acid

Modified Griess Test[12]
0.5 grams in 100 mL of distilled

or deionized water

Spectrophotometric

Method[13]

0.50% sulfanilic acid, 0.0050%

NED, and 0.29% hydrochloric

acid

Lovibond Method[14]

0.5g of sulfanilic acid in 30ml

of glacial acetic acid, plus

120ml of deionized water

Coupling Agent Griess Reagent System[10]

0.1% N-(1-

naphthyl)ethylenediamine

dihydrochloride (NED)

Modified Griess Test[12]
0.28 grams of alpha-naphthol

in 100 mL of methanol

Acidic Medium Griess Reagent System[10]
5% Phosphoric Acid (as

solvent for sulfanilic acid)

Modified Griess Test[1][12] 15% Glacial Acetic Acid

Table 2: Analytical Parameters for Spectrophotometric Nitrite Determination
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Parameter Value Source / Method

Maximum Absorbance (λmax) ~540 nm General Griess Reaction[8]

548 nm Griess Reagent Kit[10]

524 nm Griess-Ilosvay Method[9]

Detection Limit 1.0 µM
Griess Diazotization

Reaction[10]

2.5 µM (125 pmol) Griess Reagent System[6]

0.010 mg/L
Spectrophotometric

Method[15]

Linearity Range 0.2 - 8.0 µg/mL
Using Methyl Anthranilate as

coupling agent[15]

1 - 100 µM Using a standard curve[10]

Incubation Time 30 minutes Griess Reagent Kit[10]

10 minutes Colorimetric Nitrite Assay[16]

Experimental Protocols
Protocol 1: Quantitative Spectrophotometric Analysis of
Nitrite in Solution
This protocol details the quantitative determination of nitrite in aqueous samples using a

sulfanilic acid-based Griess reagent.

1. Reagent Preparation:

Sulfanilic Acid Solution (Component B): Prepare a 1% (w/v) solution of sulfanilic acid in
5% phosphoric acid.[10]
N-(1-naphthyl)ethylenediamine (NED) Solution (Component A): Prepare a 0.1% (w/v)
solution of NED in deionized water. Store this solution protected from light and air.[10]
Nitrite Standard Solution (1 mM): Dissolve 0.069 g of sodium nitrite in 1 L of deionized water
to prepare a 1 mM stock solution.
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Griess Reagent: Immediately before use, mix equal volumes of Component A and
Component B. Do not store the mixed reagent for more than 8 hours.[10]

2. Standard Curve Generation:

Prepare a series of nitrite standards with concentrations ranging from 1 µM to 100 µM by
diluting the 1 mM stock solution with deionized water.[10]
In separate microplate wells or cuvettes, add 150 µL of each standard solution.
Add 20 µL of the freshly prepared Griess Reagent to each well.
Add 130 µL of deionized water to bring the total volume to 300 µL.
Incubate the mixture for 30 minutes at room temperature, protected from light.[10]
Measure the absorbance at 548 nm using a spectrophotometer or microplate reader.[10]
Plot a standard curve of absorbance versus nitrite concentration.

3. Sample Analysis:

For each unknown sample, add 150 µL to a microplate well or cuvette.
Add 20 µL of the Griess Reagent and 130 µL of deionized water.
Incubate for 30 minutes at room temperature, protected from light.
Measure the absorbance at 548 nm.[10]
Determine the nitrite concentration in the sample by comparing its absorbance to the
standard curve.

4. Potential Interferences:

Strong oxidizing and reducing agents can interfere with the reaction.[17]
High alkalinity (>600 mg/L) may shift the pH and give low results.[17]
Certain ions such as silver, mercury, lead, and others can cause interference by precipitation.
[18] Samples with high turbidity should be filtered.

Protocol 2: Modified Griess Test for Gunshot Residue
Pattern Detection
This protocol describes the qualitative test used in forensic labs to detect nitrite patterns from

gunshot residue on clothing or other surfaces.[1]

1. Reagent and Media Preparation:
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Sensitizing Solution:
Solution A: Dissolve 0.5 grams of sulfanilic acid in 100 mL of distilled water.[12]
Solution B: Dissolve 0.28 grams of alpha-naphthol in 100 mL of methanol.[12]
Combine equal volumes of Solution A and Solution B immediately before use.
Test Paper: Briefly submerge desensitized photographic paper (or photographic printer
paper) in the sensitizing solution and allow it to dry on a clean, uncontaminated surface.[11]
[12]
Acetic Acid Solution: Prepare a 15% (v/v) solution of glacial acetic acid in distilled water.[1]
[12]

2. Test Procedure:

Positive Control: Dab a corner of the prepared test paper with a cotton swab saturated in the
15% acetic acid solution and a known sodium nitrite solution. A bright orange color should
appear, confirming the paper is reactive.[1]
Sample Setup: Place the evidence (e.g., clothing with a suspected bullet hole) face down on
the emulsion-coated side of the prepared test paper.[11]
Development: Place a piece of clean, nitrite-free cheesecloth soaked in the 15% acetic acid
solution over the back of the evidence item.[1]
Using a hot press or an iron set to a "cotton" setting, apply heat and pressure to the
"sandwich" of paper, evidence, and cheesecloth. The heat vaporizes the acetic acid, which
permeates the fabric and facilitates the reaction between any nitrite residues and the
chemicals on the paper.[1][11]
Interpretation: Carefully separate the evidence from the test paper. The appearance of
orange specks or a distinct pattern on the paper indicates a positive reaction for nitrites.[1]
The density and distribution of this pattern can be photographed and analyzed to estimate
the muzzle-to-target distance.

Visualizations

Diazonium_Salt

Azo_Dye

 couples with

Coupling_Agent

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b7769371/docs?utm_src=pdf-body#application-notes-sulfanilic-acid-in-forensic-nitrite-analysis
https://nij.ojp.gov/nij-hosted-online-training-courses/firearms-examiner-training/module-12/reagents-and-test-media
https://nij.ojp.gov/nij-hosted-online-training-courses/firearms-examiner-training/module-12/reagents-and-test-media
https://m.youtube.com/watch?v=qKduEv0Azec
https://nij.ojp.gov/nij-hosted-online-training-courses/firearms-examiner-training/module-12/reagents-and-test-media
https://portal.ct.gov/despp/-/media/despp-beta/pdf/scientific-services/sop/id/dd/dd-02/dd-sop-2-distance-determination-modified-griess-1690-2.pdf
https://nij.ojp.gov/nij-hosted-online-training-courses/firearms-examiner-training/module-12/reagents-and-test-media
https://portal.ct.gov/despp/-/media/despp-beta/pdf/scientific-services/sop/id/dd/dd-02/dd-sop-2-distance-determination-modified-griess-1690-2.pdf
https://m.youtube.com/watch?v=qKduEv0Azec
https://portal.ct.gov/despp/-/media/despp-beta/pdf/scientific-services/sop/id/dd/dd-02/dd-sop-2-distance-determination-modified-griess-1690-2.pdf
https://portal.ct.gov/despp/-/media/despp-beta/pdf/scientific-services/sop/id/dd/dd-02/dd-sop-2-distance-determination-modified-griess-1690-2.pdf
https://m.youtube.com/watch?v=qKduEv0Azec
https://portal.ct.gov/despp/-/media/despp-beta/pdf/scientific-services/sop/id/dd/dd-02/dd-sop-2-distance-determination-modified-griess-1690-2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Preparation

Analysis

Results

Prepare Griess Reagent
(Sulfanilic Acid + NED)

Add Griess Reagent to
Standards & Samples

Prepare Nitrite Standards
(1-100 µM)

Incubate for 30 min
at Room Temperature

Measure Absorbance
at ~548 nm

Plot Standard Curve
(Absorbance vs. Concentration)

Calculate Nitrite Concentration
in Unknown Sample

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b7769371/docs?utm_src=pdf-body-img#application-notes-sulfanilic-acid-in-forensic-nitrite-analysis
https://www.benchchem.com/product/b7769371/docs?utm_src=pdf-body-img#application-notes-sulfanilic-acid-in-forensic-nitrite-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare Sensitized Paper
(Sulfanilic Acid + α-naphthol)

Place Evidence Face Down
on Sensitized Paper

Cover with Acetic Acid
(15%) Soaked Cloth

Apply Heat and Pressure
(e.g., with an iron)

Separate Paper
from Evidence

Examine Paper for Orange Specks
(Positive Nitrite Reaction)

Photograph and Analyze Pattern
for Distance Estimation

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b7769371/docs?utm_src=pdf-body-img#application-notes-sulfanilic-acid-in-forensic-nitrite-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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